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Compound of Interest

Compound Name: Jts-653

Cat. No.: B1673108

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols, operational guidelines, and
disposal plans for the handling of Jts-653 (CAS No. 942614-99-5). As a selective transient
receptor potential vanilloid 1 (TRPV1) antagonist, this compound is intended for research use
only and should be handled with the appropriate precautions in a laboratory setting.[1] The
following information is a synthesis of available data and general safety principles for novel
chemical compounds. A specific Safety Data Sheet (SDS) for Jts-653 is not publicly available;
therefore, these guidelines should be supplemented by a substance-specific risk assessment.

Personal Protective Equipment (PPE)

Given that Jts-653 is a novel research compound, a conservative approach to personal
protective equipment is paramount. The following PPE is recommended for all procedures
involving this substance.
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Recommended Personal Protective

Operation ]
Equipment (PPE)

- Full-face respirator with P100 (or equivalent)

particulate filters- Chemical-resistant gloves
Handling Powder (weighing, aliquoting) (e.g., Nitrile, Neoprene)- Disposable lab coat or

gown- Safety goggles (in addition to full-face

respirator)

- Fume hood- Chemical-resistant gloves (e.g.,
Preparing Solutions Nitrile, Neoprene)- Lab coat- Safety glasses with

side shields or safety goggles

- Fume hood or other ventilated enclosure-
) ] Chemical-resistant gloves (e.qg., Nitrile,
Conducting Reactions o
Neoprene)- Lab coat- Safety glasses with side

shields or safety goggles

- Lab coat- Safety glasses with side shields-
General Laboratory Work Appropriate street clothing (long pants, closed-

toe shoes)

Immediate Safety & Handling

All personnel must be thoroughly trained on the potential hazards and safe handling
procedures before working with Jts-653.

hemical and Physical :

Property Value Source

Chemical Name Jts-653 MedKoo Biosciences
CAS Number 942614-99-5 MedKoo Biosciences
Molecular Formula C23H21F3N404 MedKoo Biosciences
Molecular Weight 474.44 g/mol MedKoo Biosciences
Appearance Solid powder MedKoo Biosciences
Solubility Soluble in DMSO MedKoo Biosciences
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Storage and Stability

Proper storage is crucial to maintain the integrity of Jts-653 and ensure laboratory safety.

Condition Temperature Range Duration
Short-term Storage 0-4°C Days to weeks
Long-term Storage -20 °C Months to years
Shipping Ambient temperature A few weeks

Store in a dry, dark place. The compound is stable for over three years if stored properly. Stock
solutions can be stored at O - 4 °C for the short term or -20 °C for the long term.[1]

Operational Plan

A clear, step-by-step operational plan is essential to minimize exposure risk and ensure
procedural consistency.

Experimental Workflow
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Experimental Workflow for Jts-653

Preparation Handling (in Fume Hood)
Conduct Risk Assessment Weigh Solid Jts-653
Y Y
Don Appropriate PPE Prepare Stock Solution (DMSO)
Prepare Materials & Equipment Perform Experiment

Post-Experiment

Decontaminate Work Area & Equipment

l

Dispose of Waste

'

Doff PPE

:

Document Experiment
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Caption: A generalized workflow for handling Jts-653 from preparation to post-experimental
procedures.

Disposal Plan

All waste generated from the handling of Jts-653 must be treated as hazardous chemical
waste. Adherence to institutional and local regulations for hazardous waste disposal is
mandatory.

Waste Management Workflow
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Jts-653 Waste Disposal Workflow

Waste Collection

Contaminated Solid Waste Contaminated Liquid Waste
(Gloves, Tubes, etc.) (Solutions, Solvents)

Segregation & Labeling

Designated Solid Designated Liquid
Hazardous Waste Container Hazardous Waste Container

N/

Label Containers with:
- 'Hazardous Waste'
- Chemical Name (Jts-653)
- Date
- PI Name & Lab

Final Disposal

Store in Satellite
Accumulation Area

'

Arrange for EHS Pickup
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Jts-653 Mechanism of Action

TRPV1 Agonists

Capsaicin Heat (>43°C) Protons (Low pH)

xall Receﬁor/
TRPV1 Channel

Cellular Response

Ca2+ Influx

l

Neuronal Activation

'

Sensation of Pain
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Jts-653]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673108#personal-protective-equipment-for-
handling-jts-653]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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